Cas no 21886-54-4 (2-chloro-1-(3-methylphenyl)ethan-1-one)
21886-54-4 structure
Product Name:2-chloro-1-(3-methylphenyl)ethan-1-one
CAS No:21886-54-4
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD11847231
CID:250300
PubChem ID:22248821
Update Time:2025-04-19
2-chloro-1-(3-methylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-(3-methylphenyl)-
- 2-Chloro-1-(3-methylphenyl)ethanone
- [4,4'-Bipyrimidin]-6(1H)-one, 2-chloro-1-methyl-
- 2-chloro-1,6-dihydro-1-methyl-6-oxo-4'4-bipyrimidine
- 2-chloro-1-methyl-1H-[4,4']bipyrimidinyl-6-one
- 2-chloro-3-methy
- 2-chloro-3-methyl-6-(4-pyrimidinyl)-3H-pyrimidin-4-one
- 2-Chloro-3-methyl-6-(4-pyrimidyl)-pyrimidin-4-one
- 2-chloro-3-methyl-6-(4-pyrimidyl)-pyrimidine-4-one
- 2-chloro-3-methyl-6-(pyrimidin-4-yl)-3H-pyrimidin-4-one
- AGN-PC-01N7GZ
- m-methylphenacyl chloride
- SureCN101767
- 2-chloro-1-(3-methylphenyl)ethan-1-one
- 5-methylphenacyl chloride
- 21886-54-4
- 2-Chloro-1-(m-tolyl)ethan-1-one
- AKOS010997978
- NEONXKZDDPNEQP-UHFFFAOYSA-N
- EN300-1984924
- Ethanone,2-chloro-1-(3-methylphenyl)-(9ci)
- 2-chloro-1-(3'-methylphenyl) ethanone
- 2-chloro-3'-methylacetophenone
- SCHEMBL5883556
-
- MDL: MFCD11847231
- Inchi: 1S/C9H9ClO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5H,6H2,1H3
- InChI Key: NEONXKZDDPNEQP-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 168.03427
- Monoisotopic Mass: 168.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-chloro-1-(3-methylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984924-0.05g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 0.05g |
$227.0 | 2023-09-16 | ||
| Enamine | EN300-1984924-0.1g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 0.1g |
$238.0 | 2023-09-16 | ||
| Enamine | EN300-1984924-0.25g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 0.25g |
$249.0 | 2023-09-16 | ||
| Enamine | EN300-1984924-0.5g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 0.5g |
$260.0 | 2023-09-16 | ||
| Enamine | EN300-1984924-1.0g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1984924-2.5g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 2.5g |
$529.0 | 2023-09-16 | ||
| Enamine | EN300-1984924-5.0g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1984924-10.0g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 10g |
$5037.0 | 2023-05-26 | ||
| Enamine | EN300-1984924-1g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 1g |
$271.0 | 2023-09-16 | ||
| Enamine | EN300-1984924-5g |
2-chloro-1-(3-methylphenyl)ethan-1-one |
21886-54-4 | 5g |
$783.0 | 2023-09-16 |
2-chloro-1-(3-methylphenyl)ethan-1-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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